Cas no 1049469-11-5 (N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}cyclopropanecarboxamide)

• Product Name: N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}cyclopropanecarboxamide
• CAS No: 1049469-11-5
• MF: C₁₇H₂₅N₃O₂
• MW: 303.399304151535
• CID: 5798885
• PubChem ID: 42266789
• Update Time: 2025-05-20

N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}cyclopropanecarboxamide
• N-[2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl]cyclopropanecarboxamide
• AKOS024504185
• VU0639929-1
• CCG-310154
• F5264-0362
• 1049469-11-5
• N-(2-(4-(2-methoxyphenyl)piperazin-1-yl)ethyl)cyclopropanecarboxamide

• Inchi： 1S/C17H25N3O2/c1-22-16-5-3-2-4-15(16)20-12-10-19(11-13-20)9-8-18-17(21)14-6-7-14/h2-5,14H,6-13H2,1H3,(H,18,21)
• InChI Key： JBCKNSMJRXEIJE-UHFFFAOYSA-N
• SMILES： O=C(C1CC1)NCCN1CCN(C2C=CC=CC=2OC)CC1

Computed Properties

• Exact Mass: 303.19467705g/mol
• Monoisotopic Mass: 303.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 44.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}cyclopropanecarboxamide

N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}cyclopropanecarboxamide: A Comprehensive Overview

N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}cyclopropanecarboxamide (CAS No. 1049469-11-5) is a complex organic compound with a unique chemical structure that has garnered attention in the fields of pharmacology and medicinal chemistry. This compound, characterized by its piperazine ring and cyclopropane carboxamide groups, exhibits intriguing properties that make it a subject of interest for researchers exploring novel therapeutic agents.

The piperazine ring, a six-membered ring containing two nitrogen atoms, is a common structural motif in many pharmaceutical compounds. In this compound, the piperazine ring is substituted with a 2-methoxyphenyl group, which introduces electronic and steric effects that can influence the compound's pharmacokinetic properties. The cyclopropane carboxamide group, on the other hand, is known for its ability to modulate molecular interactions, potentially enhancing the compound's bioavailability and target affinity.

Recent studies have highlighted the potential of N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}cyclopropanecarboxamide in the development of drugs targeting specific biological pathways. For instance, research published in 2023 demonstrated that this compound exhibits selective inhibition of certain kinase enzymes, which are implicated in various pathological conditions such as cancer and inflammatory diseases. The ability to selectively inhibit these enzymes without affecting other cellular processes is a significant advantage in drug design.

Moreover, the compound's cyclopropane carboxamide group has been shown to enhance its solubility and permeability, which are critical factors for effective drug delivery. This property makes it a promising candidate for oral administration, where bioavailability is often a limiting factor. Preclinical studies have also indicated that this compound demonstrates favorable pharmacokinetic profiles, with moderate clearance rates and acceptable half-life values.

The synthesis of N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}cyclopropanecarboxamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the piperazine ring through reductive amination and subsequent substitution reactions to introduce the methoxyphenyl and cyclopropane carboxamide groups. The use of high-yielding reactions and efficient purification techniques ensures that the compound can be produced in sufficient quantities for both research and potential commercial applications.

In terms of safety and toxicity, preliminary studies suggest that N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}cyclopropanecarboxamide has a favorable safety profile. Acute toxicity studies in animal models have not revealed any significant adverse effects at therapeutic doses. However, further long-term toxicity studies are required to fully assess its safety for human use.

The application of this compound extends beyond pharmacology into materials science, where its unique structure may offer opportunities for developing advanced materials with tailored properties. For example, the cyclopropane carboxamide group could serve as a versatile building block for constructing supramolecular assemblies or functional polymers.

In conclusion, N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}cyclopropanecarboxamide (CAS No. 1049469-11-5) is a versatile compound with significant potential in drug discovery and materials science. Its unique chemical structure, combined with favorable pharmacokinetic properties and selectivity for key biological targets, positions it as a valuable tool for researchers across multiple disciplines. As ongoing studies continue to uncover its full range of applications, this compound is poised to make meaningful contributions to both scientific research and clinical practice.